Lead(II) Iodide [for Perovskite precursor]

• CAS No.: 10101-63-0
• Product Name: Lead(II) Iodide [for Perovskite precursor]
• Molecular Formula: PbI2; I2P
• Molecular Weight: 461 g/mol
• IUPAC Name: diiodolead
• Standard InChI: InChI=1S/2HI.Pb/h2*1H;/q;;+2/p-2
• Standard InChIKey: RQQRAHKHDFPBMC-UHFFFAOYSA-L
• SMILES: I[Pb]I
• Canonical SMILES: [I-].[I-].[Pb+2]
• Boiling Point: 872 °C (decomposes)
• Colorform: Yellow hexagonal crystals; Bright yellow powde
• Density: 6.16 at 68 °F (USCG, 1999); 6.16 g/cu cm
• Melting Point: 410 °C
• Physical Description: Lead iodide appears as a yellow crystalline solid. Insoluble in water and denser than water. Primary hazard is threat to the environment. Immediate steps should be taken to limit spread to the environment. Used in printing and photography, to seed clouds and other uses.
• Description: Lead iodide appears as a yellow crystalline solid. Insoluble in water and denser than water. Primary hazard is threat to the environment. Immediate steps should be taken to limit spread to the environment. Used in printing and photography, to seed clouds and other uses.
• Solubility: Soluble in potassium iodide and concentrated sodium acetate solutions; Sol in concd solns of alkali iodides; freely sol in soln of sodium thiosulfate; sol in 200 parts cold, 90 parts hot aniline; insol in alcohol or cold HCl.; Water (g/100 cu cm) 0.076 at 20 °C
• Vapor Pressure: 100 Pa Hg at 470 °C; 1000 Pa at 558 °C; 10,000 Pa at 682 °C; 100,000 Pa at 869 °C
• PubChem Compound: 24931
• Last Modified: Nov 11 2021